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Compound of Interest

Compound Name: RU1968 bis-TFA salt

CAS No.: 171336-24-6

Cat. No.: B610587

Get Quote

Executive Summary
RU1968 bis-TFA salt is a steroid-based, potent, and selective inhibitor of CatSper (Cation

channel of Sperm), a complex, multi-subunit calcium channel exclusively expressed in the

flagella of spermatozoa. Unlike ubiquitous voltage-gated calcium channels (VGCCs) found in

somatic cells (e.g., L-type or T-type), CatSper is unique to sperm and essential for

hyperactivation—the high-amplitude, asymmetric flagellar beating required for fertilization.

This guide details the technical utility of RU1968 bis-TFA as a pharmacological tool to dissect

calcium signaling pathways in reproductive biology. It supersedes older, non-specific inhibitors

(e.g., Nifedipine, Mibefradil) by offering a defined selectivity window, distinguishing CatSper

activity from the potassium channel Slo3 (KSper).

Chemical Identity & Physicochemical Properties
The "bis-TFA" designation indicates the compound is supplied as a trifluoroacetate salt. This

formulation is critical for the stability and solubility of the dicationic ethylenediamine side chain

attached to the steroid backbone.
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Property Specification

Compound Name RU1968 bis-TFA

Chemical Class Steroidal Ethylenediamine

Molecular Weight
~598.6 g/mol (Salt form); ~370.6 g/mol (Free

base)

Solubility

Soluble in DMSO (up to ~40 mg/mL); Ethanol.

Insoluble in water (must be diluted from organic

stock).

Primary Target
CatSper (IC50 ~ 0.5 - 3 µM depending on

species/stimulus)

Secondary Target
Slo3 (KSper) (IC50 is ~15-fold higher than

CatSper)

Mechanistic Action: The CatSper Blockade
RU1968 functions as a pore blocker or allosteric modulator of the CatSper complex. In human

sperm, CatSper is activated by Progesterone (secreted by cumulus cells) and Prostaglandins,

as well as intracellular alkalization.

The Signaling Pathway
When Progesterone binds to the ABHD2 serine hydrolase (the non-genomic receptor), it

relieves inhibition on CatSper, opening the pore. Calcium (

) rushes into the flagellum, triggering tyrosine phosphorylation and changing the beat pattern
from symmetric (progressive) to asymmetric (hyperactivated).

RU1968 Intervention: RU1968 binds to the CatSper channel, preventing this

influx even in the presence of potent activators like Progesterone.

Pathway Visualization
The following diagram illustrates the specific node of inhibition within the sperm calcium

signaling cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Progesterone
(Extracellular)

ABHD2 Receptor
(Membrane)

Activates CatSper Channel
(Closed)

Disinhibits

CatSper Channel
(Open)

Gating

Ca2+ Influx
(Cytosolic)

Permeation
RU1968 bis-TFA

(Inhibitor)

BLOCKS Hyperactivation
(Flagellar Motility)

Signaling

Click to download full resolution via product page

Figure 1: Mechanism of Action. RU1968 acts downstream of receptor activation, directly

blocking the CatSper pore and preventing calcium influx.

Validated Experimental Protocols
To ensure data integrity, experiments using RU1968 must be self-validating. The lack of

calcium influx could be due to dead cells, not inhibition. Therefore, a "positive control"

stimulation is required before or after inhibitor application.

Preparation of Stock Solutions
Critical Step: The bis-TFA salt is hygroscopic.

Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide). Do not use water or PBS for the stock

solution, as the compound may precipitate or degrade.

Concentration: Prepare a 10 mM stock solution.

Calculation: Dissolve 5.98 mg of RU1968 bis-TFA in 1 mL DMSO.

Storage: Aliquot into light-protective vials and store at -20°C. Avoid repeated freeze-thaw

cycles.

Kinetic Calcium Fluorimetry Assay
This protocol measures the ability of RU1968 to inhibit Progesterone-induced

transients in human sperm.
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Materials:

Human Sperm (capacitated for 3-4 hours).

Fluorescent Dye: Fluo-4 AM or Fura-2 AM.

Buffer: HTF (Human Tubal Fluid) or Tyrode’s buffer (containing

).

Stimulus: Progesterone (stock 20 µM).

Workflow:

Dye Loading: Incubate sperm (

cells/mL) with Fluo-4 AM (5 µM) and Pluronic F-127 (0.05%) for 45 minutes at 37°C.

Wash: Centrifuge (700 x g, 10 min) and resuspend in fresh HTF to remove extracellular dye.

Baseline & Inhibition (The Variable):

Aliquot cells into a 96-well plate.

Group A (Control): Add DMSO vehicle (0.1%).

Group B (Test): Add RU1968 (Final conc: 10 µM or dose-response 0.1–30 µM).

Incubation: Incubate for 15 minutes to allow the inhibitor to equilibrate with the channel.

Stimulation: Inject Progesterone (final conc: 2 µM) into all wells simultaneously.

Measurement: Record fluorescence intensity (Ex/Em 494/516 nm) every 1-5 seconds for 5

minutes.

Data Interpretation:

Control: Immediate, sharp rise in fluorescence (transient) followed by a sustained plateau.

RU1968 Treated: The initial peak is significantly blunted or abolished.
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Electrophysiology (Whole-Cell Patch Clamp)
For direct confirmation of channel block, patch clamp is superior to fluorimetry.

Seal Formation: Obtain GΩ seal on the sperm cytoplasmic droplet (or corpus).

Break-in: Apply suction to enter whole-cell mode.

Solutions:

Pipette (Intracellular): Cs-based solution (to block K+ channels) + chelators

(EGTA/BAPTA).

Bath (Extracellular): HS (High Saline).

Protocol: Apply voltage ramps (-100 mV to +100 mV).

Validation:

Record baseline current (

is miniscule at pH 7.4).

Perfuse with monovalent cation solution (Na+-based, divalent free) or alkaline buffer (pH

7.4 -> pH 6.5 intracellularly via NH4Cl) to maximize

.

Apply RU1968 (10 µM).

Result: Current amplitude at +100 mV should decrease by >80%.

Selectivity & Limitations
While RU1968 is a powerful tool, researchers must be aware of its selectivity profile to avoid

misinterpretation of data, particularly regarding the potassium channel Slo3.
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Channel IC50 (Human Sperm) Implication

CatSper ~0.5 - 2.0 µM
Primary target. Complete block

at 10-20 µM.

Slo3 (KSper) ~30 µM
Secondary target. ~15-fold

selectivity window.[1][2][3]

CaV (L-type) > 50 µM
Negligible effect at working

concentrations.

Experimental Advice: To ensure the observed effect is due to CatSper and not Slo3 inhibition

(which affects membrane potential), use RU1968 at concentrations ≤ 10 µM. If higher

concentrations are required, control experiments assessing membrane potential (using

DiSC3(5) dye) are mandatory.

Experimental Workflow Diagram
The following Graphviz diagram outlines the decision logic for validating RU1968 activity in a

calcium imaging context.
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Figure 2: Validation Workflow. Logic flow for confirming specific CatSper inhibition versus

experimental error.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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